![molecular formula C20H21N3O B5644439 (3R*,4S*)-1-[(1-methyl-1H-indol-4-yl)carbonyl]-4-phenylpyrrolidin-3-amine](/img/structure/B5644439.png)
(3R*,4S*)-1-[(1-methyl-1H-indol-4-yl)carbonyl]-4-phenylpyrrolidin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds structurally related to (3R*,4S*)-1-[(1-methyl-1H-indol-4-yl)carbonyl]-4-phenylpyrrolidin-3-amine often involves the reduction of cyclic sulfonamides or the use of stereocontrolled reactions to achieve the desired chirality. For example, the double reduction of cyclic sulfonamides has been utilized for the synthesis of similar pyrrolidine derivatives, showcasing the efficiency of such methods in constructing molecules with complex structures (Evans, 2007).
Molecular Structure Analysis
Structural analysis and evaluation of compounds with the indole moiety, like 5-methyl-6-acetyl substituted indole, provide insights into the molecular architecture and hydrogen bonding patterns, which are critical for understanding the behavior and reactivity of (3R*,4S*)-1-[(1-methyl-1H-indol-4-yl)carbonyl]-4-phenylpyrrolidin-3-amine (Lovel Kukuljan, K. Kranjc, F. Perdih, 2016).
Chemical Reactions and Properties
The introduction of N-phenyl substituents has been shown to significantly affect the fluorescence and photochemical behavior of related compounds, illustrating the potential chemical reactivity and properties of (3R*,4S*)-1-[(1-methyl-1H-indol-4-yl)carbonyl]-4-phenylpyrrolidin-3-amine. These modifications lead to more planar ground-state geometries and enhanced fluorescence quantum yields, indicating a strong relationship between structure and photophysical properties (Jye‐Shane Yang, Shih-Yi Chiou, Kang-ling Liau, 2002).
Physical Properties Analysis
The analysis of physical properties, including melting points and solubility, is crucial for the comprehensive understanding of (3R*,4S*)-1-[(1-methyl-1H-indol-4-yl)carbonyl]-4-phenylpyrrolidin-3-amine. Studies on similar compounds, such as the detailed examination of crystalline structures via X-ray diffraction, offer valuable data on the solid-state characteristics and stability of these molecules (S. Fatma, A. Bishnoi, A. Verma, Ramesh Singh, A. Srivastava, 2017).
Chemical Properties Analysis
The chemical properties of (3R*,4S*)-1-[(1-methyl-1H-indol-4-yl)carbonyl]-4-phenylpyrrolidin-3-amine, including reactivity, stability, and interaction with other molecules, can be inferred from studies on related compounds. For instance, research on the synthesis and reactivity of pyrrolidine derivatives highlights the versatility and potential reactivity patterns of such molecules, offering insights into their chemical behavior and applications (F. Manescalchi, A. Nardi, D. Savoia, 1994).
properties
IUPAC Name |
[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-(1-methylindol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O/c1-22-11-10-15-16(8-5-9-19(15)22)20(24)23-12-17(18(21)13-23)14-6-3-2-4-7-14/h2-11,17-18H,12-13,21H2,1H3/t17-,18+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJGWCQRHMLFCBV-MSOLQXFVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C(C=CC=C21)C(=O)N3CC(C(C3)N)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=CC2=C(C=CC=C21)C(=O)N3C[C@@H]([C@H](C3)N)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.